Cas no 1705077-19-5 (methyl 4-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)benzoate)

• Product Name: methyl 4-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)benzoate
• CAS No: 1705077-19-5
• MF: C₁₉H₂₃N₃O₅S
• MW: 405.468023538589
• CID: 5345733
• Update Time: 2025-05-24

methyl 4-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)benzoate
• methyl 4-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]sulfonylbenzoate
• methyl 4-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)benzoate

• Inchi： 1S/C19H23N3O5S/c1-26-19(23)15-6-8-16(9-7-15)28(24,25)22-10-2-3-13(12-22)11-17-20-18(21-27-17)14-4-5-14/h6-9,13-14H,2-5,10-12H2,1H3
• InChI Key： FLFHTLRLAMGCQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(N1CCCC(CC2=NC(C3CC3)=NO2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 655
• XLogP3: 2.5
• Topological Polar Surface Area: 111

Additional information on methyl 4-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)benzoate

Methyl 4-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)benzoate (CAS No. 1705077-19-5): A Comprehensive Overview in Modern Chemical Biology

Methyl 4-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)benzoate, identified by its CAS number 1705077-19-5, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique chemical composition, featuring a benzoate moiety linked to a piperidine ring substituted with a cyclopropyl group and an oxadiazole ring, positions it as a versatile scaffold for further functionalization and investigation.

The structural motif of Methyl 4-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)benzoate encompasses several pharmacophoric elements that are of particular interest in medicinal chemistry. The presence of the sulfonyl group enhances the compound's solubility and binding affinity, while the oxadiazole ring contributes to its metabolic stability and bioavailability. These features make it an attractive candidate for designing novel bioactive molecules with potential therapeutic effects.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various biological pathways. Methyl 4-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)benzoate has been explored as a lead compound in several preclinical studies aimed at identifying novel therapeutic agents. Its ability to modulate key enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases has made it a focal point in academic and industrial research.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine ring, a common pharmacophore in central nervous system (CNS) drugs, suggests that Methyl 4-{(3-cyclopropyl-l,2,4-oxadiazol-S-yI)methyll}piperidin-l-lvlsulfonyl}benzoate may interact with neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that derivatives of this compound exhibit promising effects on cholinergic receptors, which are crucial for cognitive function.

The cyclopropyl group in the structure of Methyl 4-{(3-cyclopropvl-l ,2 ,4 -oxadiazol-S-yI)methyll}piperidin-l-lvlsulfonyl}benzoate also contributes to its unique pharmacological profile. Cyclopropyl-containing molecules have been shown to exhibit enhanced binding affinity to certain protein targets due to their rigid three-membered ring structure. This rigidity can improve the compound's interactions with biological macromolecules, leading to more effective drug candidates.

Furthermore, the oxadiazole ring is a well-documented scaffold in medicinal chemistry due to its ability to engage with various biological targets. Oxadiazole derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into Methyl 4-{(3-cyclopropvl-l ,2 ,4 -oxadiazol-S-yI)methyll}piperidin-l-lvlsulfonyl}benzoate not only enhances its pharmacological potential but also provides a basis for further structural optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of Methyl 4-{(3-cyclopropvl-l ,2 ,4 -oxadiazol-S-yI)methyll}piperidin-l-lvlsulfonyl}benzoate with biological targets with high accuracy. These computational studies have been instrumental in guiding experimental efforts and optimizing the compound's structure for improved efficacy and selectivity. By leveraging these tools, scientists can accelerate the drug discovery process and bring novel therapeutics to market more efficiently.

The synthesis of Methyl 4-{(3-cyclopropvl-l ,2 ,4 -oxadiazol-S-yI)methyll}piperidin-l-lvlsulfonyl}benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as the sulfonylated piperidine derivative and the cyclopropyl-substituted oxadiazole moiety. These intermediates are then coupled together through nucleophilic substitution or other reaction mechanisms to form the final product.

Quality control and analytical techniques play a crucial role in ensuring the integrity of Methyl 4-{(3-cyclopropvl-l ,2 ,4 -oxadiazol-S-yI)methyll}piperidin-l-lvlsulfonyl}benzoate throughout its development process. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to confirm the compound's identity and purity. These analytical methods provide detailed information about the molecular structure and chemical properties of the compound, ensuring that it meets stringent regulatory standards.

The future prospects for Methyl 4-{(3-cyclopropvl-l ,2 ,4 -oxadiazol-S-yI)methyll}piperidin-l-lvlsulfonyl}benzoate are promising given its diverse pharmacological potential. Ongoing research aims to explore its efficacy in treating various diseases by further optimizing its structure and evaluating its safety profile in preclinical models. As our understanding of biological pathways continues to expand, compounds like Methyl 4-{(3-cyclopropvl-l ,2 ,4 -oxadiazol-S-yI)methyll}piperidin-l-lvlsulfonyl}benzoate will likely play an increasingly important role in developing next-generation therapeutics.